Cas no 918339-68-1 (4-Bromo-5-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-Bromo-5-(trifluoromethyl)-1H-pyrazole
• CAS No: 918339-68-1
• MF: C₄H₂BrF₃N₂
• MW: 214.971290111542
• CID: 777353
• PubChem ID: 7147398
• Update Time: 2025-04-19

4-Bromo-5-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(trifluoromethyl)-1H-pyrazole
• 1H-Pyrazole, 4-bromo-5-(trifluoromethyl)-
• 4-?bromo-?5-?(trifluoromethyl)?-1H-?Pyrazole
• 4-Bromo-3-(trifluoromethyl)-1H-pyrazole
• CS1494
• 4-bromo-3(trifluoromethyl)-1H-pyrazole
• 2-(tert-Butylsulfonyl)benzoicacid
• 4-Bromo-3-trifluoromethyl-1H-pyrazole
• J-514698
• AB20876
• FT-0725205
• 1H-Pyrazole, 4-bromo-3-(trifluoromethyl)-
• MFCD11183371
• 19968-17-3
• PS-6559
• A4374
• MFCD04969230
• AM808039
• BB 0260085
• AC-28854
• 4-bromo-3-trifluoromethyl-1H-pyrazole, AldrichCPR
• 918339-68-1
• J-012902
• CS-0020097
• DTXSID70941875
• EN300-42355
• SCHEMBL1359769
• 4-bromo-3-(trifluoromethyl)pyrazole
• A860219
• AMY5394
• AKOS015950326
• AKOS000309316
• SY024840
• 4-bromo-5-trifluoromethyl-1H-pyrazole

• Inchi： 1S/C4H2BrF3N2/c5-2-1-9-10-3(2)4(6,7)8/h1H,(H,9,10)
• InChI Key： JTHNMRUVJDWVMJ-UHFFFAOYSA-N
• SMILES： BrC1C=NNC=1C(F)(F)F

Computed Properties

• Exact Mass: 213.93535g/mol
• Monoisotopic Mass: 213.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 28.7Ų